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Compound of Interest

Compound Name: Dibutyl fumarate

Cat. No.: B091571 Get Quote

The proper disposal of dibutyl fumarate is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of dibutyl
fumarate waste in accordance with safety and regulatory standards. Dibutyl fumarate is

classified as an environmentally hazardous substance and may cause allergic skin reactions

and organ damage through prolonged exposure.[1][2]

Immediate Safety and Handling Precautions
Before handling dibutyl fumarate, it is essential to be aware of its hazards and to use

appropriate personal protective equipment (PPE).

Key Hazards:

May cause an allergic skin reaction.[1][2][3][4]

Causes skin and serious eye irritation.[3]

May cause respiratory irritation.[3]

May cause damage to kidneys through prolonged or repeated exposure.[1][2]

Very toxic to aquatic life with long-lasting effects.[1][2][3][4][5]

Required Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b091571?utm_src=pdf-interest
https://www.benchchem.com/product/b091571?utm_src=pdf-body
https://www.benchchem.com/product/b091571?utm_src=pdf-body
https://www.benchchem.com/product/b091571?utm_src=pdf-body
https://www.benchchem.com/product/b091571?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB59550&dnl=sd_-_Dibutyl_Fumarate_%5BCAS_105-75-9%5D_%28SB59550%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-fumarate
https://www.benchchem.com/product/b091571?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB59550&dnl=sd_-_Dibutyl_Fumarate_%5BCAS_105-75-9%5D_%28SB59550%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-fumarate
https://store.apolloscientific.co.uk/storage/msds/OR964204_msds.pdf
https://scipoly.com/wp-content/uploads/2020/09/p178-sds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR964204_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR964204_msds.pdf
https://fr.cpachem.com/msds?num=SB59550&dnl=sd_-_Dibutyl_Fumarate_%5BCAS_105-75-9%5D_%28SB59550%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-fumarate
https://fr.cpachem.com/msds?num=SB59550&dnl=sd_-_Dibutyl_Fumarate_%5BCAS_105-75-9%5D_%28SB59550%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-fumarate
https://store.apolloscientific.co.uk/storage/msds/OR964204_msds.pdf
https://scipoly.com/wp-content/uploads/2020/09/p178-sds.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11639%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Wear protective gloves.

Eye Protection: Use safety glasses with side-shields.[4]

Clothing: Wear protective clothing to prevent skin exposure.[3]

Ventilation: Always handle dibutyl fumarate in a well-ventilated area or under a chemical

fume hood.[3][6]

Step-by-Step Disposal Procedure
The disposal of dibutyl fumarate must be managed as hazardous waste.[5] Adherence to

local, regional, and national regulations is mandatory.[1][3][5]

Step 1: Containment of Spills In the event of a spill, immediate containment is crucial to prevent

environmental contamination and personnel exposure.

Isolate the Area: For significant spills, clear the area of all personnel and work upwind of the

spill.[3]

Prevent Spread: Immediately prevent the spillage from entering drains, sewers, or

waterways using inert absorbent materials.[3][5][7] This material is classified as a water

pollutant.[5]

Absorb the Spill: Contain and absorb the spill using non-combustible materials such as sand,

earth, vermiculite, or diatomite.[1][3][5]

Clean-up: For small spills, wipe up with an absorbent cloth.[5] After the product is recovered,

flush the area with water, ensuring the runoff is also contained.[5]

Step 2: Waste Collection and Storage Proper collection and labeling of waste are essential for

safe storage and transport.

Collect Waste: Carefully collect the absorbed material and any contaminated soil into a

suitable, sealable, and clearly labeled container for hazardous waste.[3][5] Never return

spilled material to the original container for re-use.[5]
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Container Labeling: The container must be clearly labeled as "Hazardous Waste" and

include the chemical name "Dibutyl Fumarate."

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[4] The container should be kept tightly closed.[3][4]

Step 3: Final Disposal Final disposal must be conducted by a licensed professional service.

Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous

waste disposal company.[4] Dibutyl fumarate should not be disposed of with household

garbage or allowed to enter the sewage system.[1]

Surplus Chemicals: Offer surplus and non-recyclable dibutyl fumarate to a licensed

disposal company.[4]

Contaminated Packaging: Empty containers and liners may retain product residue and must

be treated as hazardous waste.[5] Dispose of contaminated packaging as unused product.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for dibutyl fumarate, essential for its

proper handling and transport.

Parameter Value Reference

UN Number 3082 [1][4]

Transport Hazard Class
9 (Miscellaneous dangerous

substances and articles)
[4]

Packing Group III [4]

GHS Hazard Statements H317, H373, H410 [1][2]

Acute Oral Toxicity (LD50, Rat) 8,530 mg/kg [1]
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The provided search results do not contain specific experimental protocols for the chemical

degradation or neutralization of dibutyl fumarate for disposal purposes. The standard and

required procedure is to collect the chemical waste and transfer it to a licensed professional

waste disposal service that is equipped to handle environmentally hazardous substances.[4]

Always consult your institution's environmental health and safety (EHS) department for specific

guidance and approved procedures.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of dibutyl
fumarate.
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Caption: Workflow for the safe disposal of dibutyl fumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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